Cas no 13808-73-6 (4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole)

4-Methyl-1-(4-nitrophenyl)-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with a methyl group at the 4-position and a 4-nitrophenyl group at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The nitro group enhances reactivity, facilitating further functionalization via reduction or substitution reactions. Its well-defined molecular framework is advantageous for studying structure-activity relationships in medicinal chemistry. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its synthetic versatility and consistent purity make it suitable for applications in drug discovery and material science.
4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole structure
13808-73-6 structure
Product Name:4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole
CAS No:13808-73-6
MF:C10H9N3O2
MW:203.197361707687
CID:3110758
PubChem ID:4437490
Update Time:2025-06-08

4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole
    • 4-methyl-1-(4-nitrophenyl)-1H-pyrazole
    • AKOS010094737
    • 4-methyl-1-(4-nitrophenyl)pyrazole
    • pyrazole, 4-methyl-1-(p-nitro)phenyl-
    • starbld0015440
    • STL412524
    • DTXSID001282211
    • 13808-73-6
    • SCHEMBL11962622
    • Inchi: 1S/C10H9N3O2/c1-8-6-11-12(7-8)9-2-4-10(5-3-9)13(14)15/h2-7H,1H3
    • InChI Key: HZGPNJQZKRDJDL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)N1C=C(C)C=N1)=O

Computed Properties

  • Exact Mass: 203.069476538Da
  • Monoisotopic Mass: 203.069476538Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų

4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole Pricemore >>

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